Cas no 1806432-83-6 (5-(3-Bromopropyl)-2-ethoxytoluene)

• Product Name: 5-(3-Bromopropyl)-2-ethoxytoluene
• CAS No: 1806432-83-6
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 5001544
• Update Time: 2025-11-01

5-(3-Bromopropyl)-2-ethoxytoluene Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromopropyl)-2-ethoxytoluene

• Inchi： 1S/C12H17BrO/c1-3-14-12-7-6-11(5-4-8-13)9-10(12)2/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： LRDJVVJPGXPSBL-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C)C=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 5-(3-Bromopropyl)-2-ethoxytoluene

Professional Introduction to 5-(3-Bromopropyl)-2-ethoxytoluene (CAS No. 1806432-83-6)

5-(3-Bromopropyl)-2-ethoxytoluene, chemically designated as 5-(3-bromopropyl)-2-ethoxytoluene, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1806432-83-6, has garnered attention due to its versatile applications in the development of novel chemical entities and potential therapeutic agents.

The molecular structure of 5-(3-bromopropyl)-2-ethoxytoluene consists of a toluene core substituted with a bromopropyl group and an ethoxy group. This particular arrangement of functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecules. The presence of both a bromine atom and an ethoxy group provides multiple points for further functionalization, enabling chemists to tailor the compound for specific applications.

In recent years, there has been a growing interest in the development of new pharmaceuticals that target neurological disorders. The unique structural features of 5-(3-bromopropyl)-2-ethoxytoluene have led researchers to explore its potential as a building block for drugs that interact with central nervous system receptors. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to the treatment of conditions such as epilepsy and neurodegenerative diseases.

The bromine atom in 5-(3-bromopropyl)-2-ethoxytoluene is particularly noteworthy, as it serves as an excellent site for cross-coupling reactions. These reactions are fundamental in modern organic synthesis, allowing for the efficient construction of carbon-carbon bonds essential for creating complex drug molecules. For instance, palladium-catalyzed Suzuki-Miyaura couplings and Stille couplings can be employed to introduce various aryl or vinyl groups, expanding the chemical diversity of derivatives derived from this compound.

Moreover, the ethoxy group in the molecule contributes to its reactivity and stability under various conditions. This feature makes it a suitable candidate for further modifications through nucleophilic substitution or elimination reactions, providing researchers with a flexible platform for drug discovery. The combination of these two functional groups enhances the compound's utility in medicinal chemistry, making it a promising candidate for further exploration.

Recent advancements in computational chemistry have also highlighted the importance of 5-(3-bromopropyl)-2-ethoxytoluene in drug design. Molecular modeling studies have demonstrated that derivatives of this compound can effectively interact with biological targets, such as enzymes and receptors involved in disease pathways. These insights have guided the synthesis of novel analogs with enhanced binding affinities and improved pharmacokinetic profiles.

The synthesis of 5-(3-bromopropyl)-2-ethoxytoluene typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by bromination and etherification steps. Each step must be meticulously controlled to ensure the desired product is obtained without unwanted byproducts.

In conclusion, 5-(3-bromopropyl)-2-ethoxytoluene (CAS No. 1806432-83-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique molecular structure, characterized by the presence of both a bromine atom and an ethoxy group, makes it an invaluable intermediate for constructing complex chemical entities. As research continues to uncover new applications for this compound, its importance in advancing drug discovery is likely to grow even further.